Cas no 20800-00-4 (H2NDB)

• Product Name: H2NDB
• CAS No: 20800-00-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 241606
• PubChem ID: 4712246
• Update Time: 2025-04-19

H2NDB Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-iminobis-
• 4-(4-carboxyanilino)benzoic acid
• H2NDB
• 4-[(4-carboxyphenyl)amino]benzoic Acid
• BS-52189
• AKOS004117347
• YSZC1741
• 4,4'-Iminodibenzoic acid
• 4,4-Iminodibenzoicacid
• CHEMBL2040860
• E84280
• SCHEMBL251773
• 4,4'-Azanediyldibenzoicacid
• 20800-00-4
• DTXSID00405697
• 4,4'-Azanediyldibenzoic acid
• 4,4-azanediyldibenzoic acid
• FT-0712368
• di(p-carboxyphenyl)amine
• benzoic acid, 4,4'-iminobis-
• 4,4'-Iminobis-benzoic acid
• BDBM50385705

• Inchi： 1S/C14H11NO4/c16-13(17)9-1-5-11(6-2-9)15-12-7-3-10(4-8-12)14(18)19/h1-8,15H,(H,16,17)(H,18,19)
• InChI Key： JGFIUFCBEWNBDN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.424
• Boiling Point: 514.3°C at 760 mmHg
• Flash Point: 264.9°C
• Refractive Index: 1.696
• PSA: 86.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives